c-Met inhibitor 1
c-Met inhibitor 1
c-Met inhibitor 1 is an inhibitor of the c-Met receptor signaling pathway useful for the treatment of cancer including gastric, glioblastoma, and pancreatic cancer.IC50 value:Target: c-MetMore details please refer to Patent WO 2012015677 A1.
Brand Name:
Vulcanchem
CAS No.:
1357072-61-7
VCID:
VC0002667
InChI:
InChI=1S/C17H14N8S/c1-23-10-12(8-18-23)15-5-6-16-19-20-17(25(16)22-15)26-13-3-4-14-11(7-13)9-24(2)21-14/h3-10H,1-2H3
SMILES:
CN1C=C(C=N1)C2=NN3C(=NN=C3SC4=CC5=CN(N=C5C=C4)C)C=C2
Molecular Formula:
C17H14N8S
Molecular Weight:
362.41
c-Met inhibitor 1
CAS No.: 1357072-61-7
Inhibitors
VCID: VC0002667
Molecular Formula: C17H14N8S
Molecular Weight: 362.41
| CAS No. | 1357072-61-7 |
|---|---|
| Product Name | c-Met inhibitor 1 |
| Molecular Formula | C17H14N8S |
| Molecular Weight | 362.41 |
| IUPAC Name | 3-(2-methylindazol-5-yl)sulfanyl-6-(1-methylpyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazine |
| Standard InChI | InChI=1S/C17H14N8S/c1-23-10-12(8-18-23)15-5-6-16-19-20-17(25(16)22-15)26-13-3-4-14-11(7-13)9-24(2)21-14/h3-10H,1-2H3 |
| SMILES | CN1C=C(C=N1)C2=NN3C(=NN=C3SC4=CC5=CN(N=C5C=C4)C)C=C2 |
| Description | c-Met inhibitor 1 is an inhibitor of the c-Met receptor signaling pathway useful for the treatment of cancer including gastric, glioblastoma, and pancreatic cancer.IC50 value:Target: c-MetMore details please refer to Patent WO 2012015677 A1. |
| Synonyms | 3-(2-methylindazol-5-yl)sulfanyl-6-(1-methylpyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazine |
| Reference | [1]. PCT Int. Appl. (2012), WO 2012015677 A1 20120202. |
| PubChem Compound | 56650915 |
| Last Modified | Nov 17 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume